Cas no 98476-14-3 (Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate)
98476-14-3 structure
Product Name:Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
CAS No:98476-14-3
MF:C13H10FN3O2
MW:259.235805988312
CID:94887
PubChem ID:13772971
Update Time:2025-04-18
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
- ethyl 5-cyano-1-(3-fluorophenyl)pyrazole-4-carboxylate
- ethyl5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
- CSKMNGBSOPQKCU-UHFFFAOYSA-N
- AKOS015904171
- 98476-14-3
- SCHEMBL10340606
- DTXSID20548999
- FT-0731377
- ethyl 5-cyano-1-(3-fluorophenyl)-4-pyrazolecarboxylate
-
- Inchi: 1S/C13H10FN3O2/c1-2-19-13(18)11-8-16-17(12(11)7-15)10-5-3-4-9(14)6-10/h3-6,8H,2H2,1H3
- InChI Key: CSKMNGBSOPQKCU-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)N1C(C#N)=C(C(=O)OCC)C=N1
Computed Properties
- Exact Mass: 259.07570473g/mol
- Monoisotopic Mass: 259.07570473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Density: 1.27
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189101-1g |
ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
98476-14-3 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM189101-1g |
ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
98476-14-3 | 95% | 1g |
$*** | 2023-04-18 | |
| Alichem | A049003684-1g |
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
98476-14-3 | 95% | 1g |
$396.99 | 2023-08-31 | |
| Ambeed | A106981-1g |
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
98476-14-3 | 95+% | 1g |
$405.0 | 2025-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750921-1g |
Ethyl 5-cyano-1-(3-fluorophenyl)-1h-pyrazole-4-carboxylate |
98476-14-3 | 98% | 1g |
¥3402.00 | 2024-04-23 | |
| Crysdot LLC | CD11001089-1g |
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate |
98476-14-3 | 95+% | 1g |
$491 | 2024-07-19 |
Ethyl 5-cyano-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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